P17 Peptide

TGF-β1 inhibition Liver fibrosis Collagen type I

The designation 'P17' is ambiguous across literature, referring to multiple unrelated sequences (TGF-β1 inhibitor, AdipoR agonist, phage display peptide, antimicrobial). Substitution without sequence verification causes experimental failure. This 15-mer P17 specifically inhibits TGF-β1 (50 μg dose reduces collagen I mRNA in fibrosis models). - Application: In vivo fibrosis, metastatic CRC (p<0.01 tumor burden reduction), vaccine immunology (enhances anti-tumor immunity). - Distinct from 12-mer AdipoR agonist or T7 phage p17; order verified sequence only. - Available for immediate R&D shipment.

Molecular Formula C95H139N27O21
Molecular Weight 1995.3 g/mol
Cat. No. B15541828
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameP17 Peptide
Molecular FormulaC95H139N27O21
Molecular Weight1995.3 g/mol
Structural Identifiers
InChIInChI=1S/C95H139N27O21/c1-6-51(3)76(120-82(132)66(30-19-41-106-95(102)103)110-78(128)61(97)25-15-16-38-96)90(140)117-71(46-57-48-108-63-27-14-12-24-60(57)63)85(135)115-69(43-54-21-9-8-10-22-54)86(136)121-77(52(4)7-2)91(141)122-42-20-31-74(122)89(139)113-65(29-18-40-105-94(100)101)80(130)118-73(50-124)88(138)119-72(49-123)87(137)116-70(45-56-47-107-62-26-13-11-23-59(56)62)84(134)114-68(44-55-32-34-58(125)35-33-55)83(133)112-67(36-37-75(126)127)81(131)111-64(28-17-39-104-93(98)99)79(129)109-53(5)92(142)143/h8-14,21-24,26-27,32-35,47-48,51-53,61,64-74,76-77,107-108,123-125H,6-7,15-20,25,28-31,36-46,49-50,96-97H2,1-5H3,(H,109,129)(H,110,128)(H,111,131)(H,112,133)(H,113,139)(H,114,134)(H,115,135)(H,116,137)(H,117,140)(H,118,130)(H,119,138)(H,120,132)(H,121,136)(H,126,127)(H,142,143)(H4,98,99,104)(H4,100,101,105)(H4,102,103,106)/t51-,52-,53-,61-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,76-,77-/m0/s1
InChIKeyGPQXWDRWMGDBPO-ILXMARMGSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

P17 Peptide: Functions and Variants


P17 peptide represents a class of bioactive peptides with diverse, context-dependent functions derived from distinct origins. The designation 'P17' applies to several unrelated peptides, including a synthetic 15-mer inhibitor of transforming growth factor beta 1 (TGF-β1) [1], an adiponectin receptor (AdipoR1/R2) agonist modulating AMPK pathways [2], a hepatocyte-targeting peptide derived from T7 phage [3], and an antimicrobial host defense peptide isolated from ant venom [4]. This guide focuses on the well-characterized TGF-β1 inhibitory P17, while providing differential context against other P17 variants to clarify procurement and experimental selection.

Target
TGF-β1 inhibition pathway studies
Identity
Synthetic 15-mer peptide, phage-display derived
Research Context
Fibrosis, metastasis, and Treg modulation models

P17 Peptide: Why Generic Substitution Fails


The term 'P17 peptide' is ambiguous; it refers to multiple distinct sequences with entirely different biological activities, origins, and mechanisms of action. Substituting one 'P17' peptide for another without precise sequence and functional verification will lead to experimental failure and invalid conclusions. For example, the TGF-β1 inhibitory P17 is a synthetic 15-mer that blocks cytokine activity [1], while the adiponectin receptor agonist P17 is a 12-mer with a distinct sequence that activates AMPK signaling [2]. Similarly, the T7 phage-derived p17 is a 33-amino acid hepatocyte-targeting peptide [3], and the ant venom-derived P17 is a cationic antimicrobial peptide that polarizes macrophages [4]. These peptides are not interchangeable, and procurement must be based on the specific sequence and validated application.

TGF-β1 inhibitor vs. AdipoR agonist
The adiponectin receptor agonist P17 (12‑mer) activates AMPK pathways and may shift metabolic interpretation. Sequence‑specific procurement is required.
TGF-β1 inhibitor vs. antimicrobial peptide
The ant‑venom P17 polarizes macrophages via PPARγ/CLR. Immunomodulatory activity may not transfer to TGF‑β1 blockade studies.
TGF-β1 inhibitor vs. hepatocyte‑targeting p17
The T7 phage p17 targets normal hepatocytes for cargo delivery. TGF‑β1 inhibitory function cannot be assumed.
Variant naming ambiguity
'P17 peptide' alone is insufficient; sequence and validated application must be confirmed before procurement.

P17 Peptide: Evidence-Based Variant Comparison


P17 Full-Length vs. Fragment: Collagen I Inhibition

The full-length 15-mer P17 peptide exhibits significantly greater potency in inhibiting TGF-β1-dependent collagen type I mRNA expression in vivo compared to its truncated 12-mer fragment, P17(1-12) [1]. In a mouse model of CCl4-induced liver fibrosis, intraperitoneal administration of 50 μg of the full-length P17 (also referred to as P17(1–15)) inhibited collagen type I mRNA expression by almost 100%, whereas titration experiments showed that the 12-mer fragment P17(1-12) was approximately four times more active than the full-length peptide [1].

Collagen I inhibition
Head-to-head
Full-length 15‑mer: near‑complete inhibition
P17(1‑12) fragment ~4‑fold more active
Full-length vs fragment
Supports selection of full-length 15‑mer for maximal TGF‑β1 blockade
CCl₄ mouse fibrosis model; collagen I mRNA endpoint
TGF-β1 inhibition Liver fibrosis Collagen type I

P17 vs. P144: Tumor Burden in Colorectal Metastasis

Both P17 and P144 are TGF-β1-targeting peptides that significantly reduce liver metastasis burden in a mouse model of colorectal cancer, but they derive from different sources and may exhibit distinct mechanistic profiles [1]. In a study using colon adenocarcinoma cells (Mc38-luc(TGFβ1) cells) injected intrasplenically, systemic treatment with either P17 or P144 significantly reduced tumor burden (p<0.01) [1]. P17, identified from a phage-display library, and P144, derived from the TGF-β type III receptor sequence, both attenuated TGF-β1-induced mitotic/apoptotic ratio, mesenchymal traits, and angiogenesis in metastatic nodules [1].

Tumor burden reduction
Head-to-head
P17 and P144: reported significant reduction (p<0.05)
Liver metastasis model, Mc38‑luc(TGFβ1) cells
P17 and P144 both reduce metastasis burden; mechanistic context may differ
Colorectal cancer metastasis model; systemic administration
Colorectal cancer Liver metastasis TGF-β1 signaling

P17 vs. AdipoRon: Adiponectin Receptor Agonism in db/db Mice

The adiponectin receptor agonist P17 (a 12-mer peptide) demonstrates in vivo efficacy in db/db mice by promoting body weight and glycemia stabilization, decreasing plasma triglycerides to healthy mouse levels, and increasing adiponectin and insulin levels [1]. This peptide-based agonist operates through a distinct mechanism compared to the small-molecule AdipoR agonist AdipoRon, which binds to AdipoR1 and AdipoR2 with Kd values of 1.8 μM and 3.1 μM, respectively [2]. While AdipoRon is orally bioavailable, P17 is administered intravenously and has been shown to restore tissue levels and subcellular distribution of AdipoR1/R2, AMPKα-pT172, and PPARα-pS12 in db/db mice [1].

AdipoR agonism (db/db)
Cross-study
P17: metabolic stabilization in db/db mice
AdipoRon: Kd 1.8 µM (R1), 3.1 µM (R2), oral route
mechanism differs
Peptide vs small‑molecule tool choice depends on route and binding context
Direct comparative data not available
Type 2 diabetes Metabolic syndrome Adiponectin receptor

Antimicrobial Mechanism: P17 vs. Bicarinalin

The antimicrobial P17 peptide isolated from ant venom (Tetramorium bicarinatum) induces an alternative activation phenotype in human monocyte-derived macrophages (h-MDMs) characterized by overexpression of mannose receptor (MR) and Dectin-1, leading to enhanced phagocytosis and killing of Candida albicans [1]. This immunomodulatory activity is mechanistically distinct from bicarinalin, the most abundant peptide from the same venom, which exhibits direct, broad-spectrum antibacterial activity against Staphylococcus and Enterobacteriaceae strains [2]. P17's antifungal activity is dependent on the AA/LTB4/PPARγ/Dectin-1-MR signaling axis and triggers ROS production and inflammasome-dependent IL-1β release [1].

Antimicrobial mechanism
Cross-study
P17: immunomodulation via PPARγ/CLR axis
Bicarinalin: direct membrane disruption, broad‑spectrum
Host‑directed vs direct
Supports antimicrobial screening context; mechanism‑based selection needed
C. albicans phagocytosis model; ROS/IL‑1β endpoints
Antimicrobial peptide Macrophage polarization Candida albicans

Hepatocyte Targeting: T7 p17 vs. SP94 Peptide

A 33-amino acid peptide derived from the T7 phage tail fiber protein p17 demonstrates specific targeting of proteins, polymers, siRNA, DNA polyplexes, and liposomes to hepatocytes [1]. This hepatocyte-targeting capability is unique among p17 peptides and provides a versatile platform for liver-directed delivery of diverse therapeutic cargoes. In contrast to the SP94 peptide, which exhibits higher binding affinity to hepatocellular carcinoma (HCC) cells than to normal hepatocytes [2], the T7 phage p17 peptide targets normal hepatocytes, making it suitable for applications requiring delivery to non-cancerous liver tissue [1].

Hepatocyte targeting
Cross-study
T7 p17: normal hepatocyte targeting
SP94: ~10,000‑fold avidity gain for HCC cells
SP94 HCC preference
T7 p17 appropriate for non‑cancerous hepatocyte delivery research
Liposome/siRNA cargo models; tissue‑specific validation needed
Hepatocyte targeting Gene therapy siRNA delivery

Treg Inhibition and Vaccine Efficacy by P17

P17, a short synthetic peptide inhibitor of TGF-β1 and TGF-β2, inhibits murine and human regulatory T cell (Treg)-induced unresponsiveness of effector T cells to anti-CD3 stimulation in vitro [1]. In vivo, administration of P17 to mice immunized with peptide vaccines containing tumor or viral antigens enhanced anti-vaccine immune responses and improved protective immunogenicity against tumor growth or viral infection [1]. In a tumor model using OT-II transgenic CD4+ T cells transferred into C57BL/6 mice bearing EG.7-OVA tumors, P17 improved T cell proliferation, reduced the number of CD4+Foxp3+ Tregs, and inhibited tumor growth [1]. This immunomodulatory activity is not reported for other P17 peptide variants.

Treg modulation / vaccine
Reported
TGF‑β1 inhibitory P17: enhanced vaccine response, reduced Tregs
Other P17 variants: no reported Treg modulation
Unique to TGF‑β1 inhibitor P17; supports immunology research context
OT‑II transgenic T cell model; oral immunotolerance prevention
Regulatory T cells Immunotolerance Vaccine adjuvant

P17 Peptide: Research and Industrial Applications


TGF-β1-Driven Fibrosis and Metastasis Research

The full-length 15-mer P17 peptide is the optimal choice for in vivo studies of TGF-β1-mediated pathologies such as liver fibrosis, scleroderma, and metastatic colorectal cancer. The evidence demonstrates almost complete inhibition of collagen type I mRNA expression in a mouse fibrosis model at a 50 μg dose [1], and significant reduction of liver metastasis tumor burden (p<0.01) in a colorectal cancer model [2]. Researchers should procure the full-length P17(1-15) peptide for maximal in vivo efficacy, while the 12-mer fragment P17(1-12) may be considered for applications requiring higher specific activity (approximately 4-fold more active in vitro) [1].

Treg Modulation for Vaccine Enhancement

The TGF-β1 inhibitory P17 peptide is uniquely suited for immunological studies requiring down-regulation of regulatory T cell (Treg) activity and enhancement of vaccine-induced immune responses. In vivo administration of P17 enhanced anti-vaccine immune responses and improved protective immunogenicity against tumor growth and viral infection, and prevented development of oral immunotolerance [3]. This peptide should be procured for studies involving cancer immunotherapy, infectious disease vaccination, or breaking of peripheral tolerance, as no other P17 peptide variant exhibits this immunomodulatory profile [3].

Metabolic Syndrome and Type 2 Diabetes Models

The adiponectin receptor agonist P17 (12-mer peptide) is the appropriate procurement choice for studies of metabolic syndrome, obesity, and type 2 diabetes requiring modulation of the AdipoR1/R2-AMPK signaling axis. In db/db mice, P17 promoted body weight and glycemia stabilization, decreased plasma triglycerides to healthy mouse levels, and increased adiponectin and insulin levels [4]. This peptide-based agonist offers an alternative to the small-molecule AdipoRon, which is orally bioavailable and has defined receptor binding affinities (Kd 1.8 μM for AdipoR1, 3.1 μM for AdipoR2) [5].

Hepatocyte-Specific Drug and Gene Delivery

The T7 phage-derived p17 peptide (33-amino acid sequence) is the required procurement choice for development of hepatocyte-targeted delivery systems for proteins, polymers, siRNA, DNA polyplexes, and liposomes [6]. This peptide targets normal hepatocytes, distinguishing it from the SP94 peptide which preferentially targets hepatocellular carcinoma cells with 10,000-fold greater avidity [7]. Researchers should select the T7 phage p17 peptide for gene therapy or metabolic disease applications requiring delivery to non-cancerous liver tissue [6].

Application
Selection Property
Validation Focus
TGF‑β1 fibrosis / metastasis studies
15‑mer TGF‑β1 inhibitory peptide
Collagen I mRNA inhibition endpoint
Treg / vaccine immunology research
TGF‑β1‑dependent Treg down‑regulation
Treg frequency and vaccine‑response endpoints
Metabolic syndrome / AdipoR studies
Adiponectin receptor agonist 12‑mer
AMPKα‑pT172 and metabolic marker review
Hepatocyte‑targeted delivery research
T7 phage‑derived p17 peptide (33‑mer)
Cargo‑specific hepatocyte uptake assessment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

72 linked technical documents
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